Cas no 1222642-00-3 (methyl 3-methyl-2-{(2-methyl-1,3-thiazol-4-yl)methylamino}butanoate)

• Product Name: methyl 3-methyl-2-{(2-methyl-1,3-thiazol-4-yl)methylamino}butanoate
• CAS No: 1222642-00-3
• MF: C₁₁H₁₈N₂O₂S
• MW: 242.337821483612
• CID: 6057506
• PubChem ID: 60690980
• Update Time: 2025-06-16

methyl 3-methyl-2-{(2-methyl-1,3-thiazol-4-yl)methylamino}butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-methyl-2-{(2-methyl-1,3-thiazol-4-yl)methylamino}butanoate
• L-Valine, N-[(2-methyl-4-thiazolyl)methyl]-, methyl ester
• methyl 3-methyl-2-{[(2-methyl-1,3-thiazol-4-yl)methyl]amino}butanoate
• Methyl ((2-methylthiazol-4-yl)methyl)valinate
• CS-0457268
• 1222642-00-3
• EN300-1070823
• AKOS009071585

• Inchi： 1S/C11H18N2O2S/c1-7(2)10(11(14)15-4)12-5-9-6-16-8(3)13-9/h6-7,10,12H,5H2,1-4H3/t10-/m0/s1
• InChI Key： ZRMZEVAARMGIGV-JTQLQIEISA-N
• SMILES： C(OC)(=O)[C@H](C(C)C)NCC1=CSC(C)=N1

Computed Properties

• Exact Mass: 242.10889899g/mol
• Monoisotopic Mass: 242.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 327.8±27.0 °C(Predicted)
• pka: 4.83±0.39(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-methyl-2-{(2-methyl-1,3-thiazol-4-yl)methylamino}butanoate

Methyl 3-methyl-2-{(2-methyl-1,3-thiazol-4-yl)methylamino}butanoate (CAS No. 1222642-00-3): A Comprehensive Overview

Methyl 3-methyl-2-{(2-methyl-1,3-thiazol-4-yl)methylamino}butanoate, identified by its CAS number 1222642-00-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structure of this molecule, featuring a complex arrangement of functional groups, contributes to its unique chemical properties and biological interactions.

The molecular formula of methyl 3-methyl-2-{(2-methyl-1,3-thiazol-4-yl)methylamino}butanoate highlights its intricate composition. The presence of a thiazole ring, a key structural motif in many bioactive compounds, suggests that this molecule may interact with biological targets in a manner similar to other thiazole derivatives. Thiazole compounds are well-documented for their role in various pharmacological applications, including antimicrobial, antiviral, and anti-inflammatory effects.

One of the most notable features of this compound is the amine group attached to the thiazole ring. This functional group can participate in hydrogen bonding and other forms of molecular interaction, which are crucial for binding to biological targets. The amine group is also capable of undergoing various chemical modifications, allowing for the synthesis of derivatives with enhanced biological activity or improved pharmacokinetic properties.

Recent research has focused on the development of novel thiazole derivatives as potential therapeutic agents. Studies have shown that modifications to the thiazole core can significantly alter the biological activity of these compounds. For instance, the introduction of additional substituents can enhance binding affinity to specific enzymes or receptors. In the case of methyl 3-methyl-2-{(2-methyl-1,3-thiazol-4-yl)methylamino}butanoate, the presence of a methyl group on the thiazole ring and an amine group on the butanoate side chain may contribute to its unique pharmacological profile.

The butanoate moiety in the molecule is another important structural feature. Butanoate esters are known for their ability to enhance solubility and bioavailability, which can be critical for drug development. The ester group can also be hydrolyzed in vivo, releasing a free carboxylic acid that may further influence the biological activity of the compound. This dual functionality makes methyl 3-methyl-2-{(2-methyl-1,3-thiazol-4-yl)methylamino}butanoate a promising candidate for further investigation.

In vitro studies have begun to explore the potential applications of this compound. Initial experiments have shown that it may exhibit inhibitory effects on certain enzymes and receptors associated with inflammatory pathways. These findings are particularly intriguing given the growing interest in developing anti-inflammatory agents with minimal side effects. The thiazole derivative's ability to modulate these pathways could make it a valuable addition to therapeutic strategies targeting chronic inflammatory conditions.

The synthesis of methyl 3-methyl-2-{(2-methyl-1,3-thiazol-4-yl)methylamino}butanoate presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis and catalytic transformations have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only facilitate the production of this compound but also provide insights into its structural analogs.

The pharmacokinetic properties of this compound are also under investigation. Understanding how the body processes and eliminates drugs is essential for optimizing their therapeutic efficacy. Preliminary studies suggest that methyl 3-methyl-2-{(2-methyl-1,3-thiazol-4-yl)methylamino}butanoate may exhibit favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties could make it suitable for oral administration and repeated dosing regimens.

The potential applications of this compound extend beyond its anti-inflammatory properties. Research is ongoing to explore its efficacy in other therapeutic areas, including neurodegenerative diseases and cancer treatment. The unique structural features of thiazole derivatives make them versatile scaffolds for drug discovery. By modifying different functional groups within the molecule, researchers can fine-tune its biological activity to target specific diseases or conditions.

The development of new pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of compounds like methyl 3-methyl-2-{(2-methyl-1,3-thiazol-4-yl)methylamino}butanoate exemplifies this collaborative approach. Chemists design and synthesize novel molecules based on structural motifs known to exhibit biological activity. Biologists then test these compounds in vitro and in vivo to assess their efficacy and safety profiles. Pharmacologists play a crucial role in translating these findings into clinical applications.

The future direction of research on methyl 3-methyl-2-{(2-methyl-1,3-thiazol-4-yl)methylamino}butanoate will likely involve further optimization of its chemical structure to improve its pharmacological properties. This could include modifications aimed at enhancing potency, selectivity, and bioavailability while minimizing potential side effects. Additionally, computational modeling techniques will be employed to predict how different structural changes will affect the molecule's biological activity.

In conclusion, methyl 3-methyl-2-{(2-methyl-1,3-thiazol-4-yl)methylamino}butanoate (CAS No. 1222642-00-3) is a promising compound with significant potential in pharmaceutical research and development. Its complex structure and unique functional groups make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its biological activity and pharmacokinetic properties, this compound may emerge as a valuable tool in addressing unmet medical needs.